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Compound of Interest

Compound Name: Irganox 1035

Cat. No.: B1582434

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the proper handling and
disposal of Irganox 1035, a sulfur-containing phenolic antioxidant. Adherence to these

procedures is critical to ensure a safe laboratory environment and to minimize exposure to this
chemical powder.

Essential Personal Protective Equipment (PPE)

When handling Irganox 1035, a comprehensive suite of personal protective equipment is

mandatory to prevent skin, eye, and respiratory exposure. The following table summarizes the
required PPE.
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Specifications and

Body Part Required PPE
Standards

Must conform to EN 166 (EU)
or be NIOSH (US) approved.
Should be tightly fitting with
side-shields.[1]

Eyes/Face Chemical Safety Goggles

PVC gloves are
recommended.[2] Gloves must
be inspected prior to use and

Hands Chemical Resistant Gloves satisfy the specifications of EU
Directive 89/686/EEC and the
standard EN 374 derived from
it.[1]

A NIOSH/MSHA approved dust
respirator is necessary if
dusting occurs or airborne
exposure is possible.[2]
Recommended respirators
include NIOSH-approved N100
or CEN-approved FFP3

particulate respirators, to be

Respiratory Dust Respirator

used as a backup to

engineering controls.[1]

Fire/flame resistant and
Body Protective Clothing impervious clothing designed

to minimize skin contact.[1][2]

Operational Plan: Step-by-Step Handling
Procedures

To minimize the risk of exposure and contamination, all handling of Irganox 1035 powder
should be conducted within a designated area and with appropriate engineering controls.

e Preparation:
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o Ensure a chemical fume hood or a powder weighing station is operational.[3][4] These
engineering controls are the primary line of defense against airborne patrticles.

o Designate a specific area for handling Irganox 1035.
o Cover the work surface with absorbent bench paper before beginning.[3]

o Assemble all necessary equipment, including weigh boats, spatulas, and sealable
containers, within the containment area.

e Donning PPE:

o Before entering the designated handling area, put on all required PPE as detailed in the
table above.

e Handling the Chemical:

o Perform all manipulations of Irganox 1035 powder, including weighing and transferring,
inside the chemical fume hood or powder weighing station.

o Handle the powder gently to avoid creating dust.
o Keep the primary container of Irganox 1035 sealed when not in immediate use.

e Post-Handling:

o

Securely seal all containers of Irganox 1035.

[¢]

Decontaminate any equipment used by carefully wiping it down with a damp cloth.
Dispose of the cloth as contaminated waste.

[¢]

Wipe down the work surface within the fume hood.

[¢]

Carefully remove PPE, avoiding contact with any potentially contaminated surfaces.

Disposal Plan: A Step-by-Step Guide

Proper disposal of Irganox 1035 and any contaminated materials is crucial to prevent
environmental contamination and ensure regulatory compliance.
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o Waste Segregation:

o Collect all solid Irganox 1035 waste, including excess powder and contaminated weigh
boats, in a designated, clearly labeled, and sealable hazardous waste container.

o Place all used disposable PPE, such as gloves and absorbent paper, into a separate,
clearly labeled hazardous waste bag.[5]

o Container Management:
o Ensure all waste containers are kept securely sealed when not in use.

o Store waste containers in a designated, secondary containment area away from
incompatible materials.

o Spill Cleanup:
o In the event of a spill, first, ensure proper PPE is worn.

o Cover the spill with an absorbent material, starting from the edges and working inwards to
contain it.[1]

o Carefully sweep up the absorbed material and place it in a designated hazardous waste
container. Avoid creating dust.[2]

o Clean the spill area with a wet cloth and dispose of the cloth as contaminated waste.
» Final Disposal:

o Arrange for the disposal of all chemical waste and contaminated materials through an
approved chemical disposal facility.[2] Always adhere to all local, state, and federal
regulations for hazardous waste disposal.

Experimental Workflow for Handling Irganox 1035
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Caption: Workflow for the safe handling and disposal of Irganox 1035.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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